(5-(isopropoxymethyl)furan-2-yl)(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)methanone

• IUPAC Name: [4-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)piperidin-1-yl]-[5-(propan-2-yloxymethyl)furan-2-yl]methanone
• InChI: InChI=1S/C21H27N3O5S/c1-15(2)28-14-17-8-9-20(29-17)21(25)23-12-10-16(11-13-23)24-19-7-5-4-6-18(19)22(3)30(24,26)27/h4-9,15-16H,10-14H2,1-3H3
• InChI Key: IOMYMPGUTVSPSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC1=CC=C(O1)C(=O)N2CCC(CC2)N3C4=CC=CC=C4N(S3(=O)=O)C
• Molecular Formula: C21H27N3O5S
• Molecular Weight: 433.5 g/mol
• CAS No.: 2034510-29-5

Description

(5-(isopropoxymethyl)furan-2-yl)(4-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H27N3O5S and its molecular weight is 433.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactive Potential

The compound has been explored in various studies focusing on the synthesis of potentially bioactive compounds. For example, Abdel Hafez et al. (2001) demonstrated the synthesis of bioactive compounds from visnaginone, involving reactions with various aromatic aldehydes and amines, showcasing the potential of furan derivatives in developing bioactive molecules (Abdel Hafez, Ahmed, & Haggag, 2001).

Antimicrobial and Antiprotozoal Activities

The antimicrobial properties of similar compounds have been a subject of interest. For instance, Patel et al. (2011) synthesized new pyridine derivatives and evaluated their in vitro antimicrobial activities, highlighting the potential of these compounds in combating various bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011).

Analytical and Spectral Studies

Studies like that by Patel (2020) have focused on the analytical and spectral study of furan ring-containing organic ligands. This research is significant for understanding the chelating properties and antimicrobial activity of these compounds, offering insights into their potential applications in various fields (Patel, 2020).